Cas no 74511-44-7 (2-(benzyloxy)benzonitrile)

• Product Name: 2-(benzyloxy)benzonitrile
• CAS No: 74511-44-7
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD02257383
• CID: 1095656
• PubChem ID: 2064024
• Update Time: 2025-10-24

2-(benzyloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)benzonitrile
• 2-BENZYLOXYBENZONITRILE
• 2-phenylmethoxybenzonitrile
• 2-Benzyloxy-benzonitril
• Benzylaethersalicylsaeure-nitril
• ZCA51144
• CHROPCMKBZZQJH-UHFFFAOYSA-N
• HMS1599N18
• 74511-44-7
• SR-01000301408-1
• EN300-30996
• 2-Benzyloxy-benzonitrile
• DTXSID40366394
• BS-25967
• AMY4675
• A856583
• SCHEMBL448079
• SR-01000301408
• AKOS000262104
• benzyloxybenzonitrile
• Z25634684
• AB01256223-03
• CS-0204804
• NCGC00327439-01
• DB-087883

• MDL： MFCD02257383
• Inchi： 1S/C14H11NO/c15-10-13-8-4-5-9-14(13)16-11-12-6-2-1-3-7-12/h1-9H,11H2
• InChI Key： CHROPCMKBZZQJH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 3.13728

2-(benzyloxy)benzonitrile Security Information

• Storage Condition：(BD327667)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(benzyloxy)benzonitrile

Recent Advances in the Study of 74511-44-7 and 2-(Benzyloxy)benzonitrile in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 74511-44-7 and the specific product name 2-(benzyloxy)benzonitrile have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially as intermediates or active pharmaceutical ingredients (APIs). This research brief aims to summarize the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-(benzyloxy)benzonitrile derivatives, exploring their utility in various chemical reactions and biological assays. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(benzyloxy)benzonitrile serves as a key intermediate in the synthesis of novel kinase inhibitors, which are being investigated for their efficacy in treating cancer and inflammatory diseases. The study highlighted the compound's role in facilitating the introduction of benzyloxy groups into complex molecular frameworks, thereby enhancing the pharmacological properties of the resulting compounds.

Another significant advancement involves the use of 74511-44-7 in the development of fluorescent probes for biological imaging. A recent paper in Analytical Chemistry (2024) reported that derivatives of 74511-44-7 exhibit strong fluorescence properties, making them suitable for real-time tracking of cellular processes. This discovery opens new avenues for studying intracellular signaling pathways and drug-target interactions, providing researchers with powerful tools for high-throughput screening and diagnostics.

In addition to their synthetic and imaging applications, both 74511-44-7 and 2-(benzyloxy)benzonitrile have been investigated for their potential as antimicrobial agents. A study in Bioorganic & Medicinal Chemistry Letters (2023) identified several derivatives of 2-(benzyloxy)benzonitrile that exhibit potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compounds' ability to disrupt bacterial cell wall synthesis, suggesting their potential as novel antibiotics in the face of rising antimicrobial resistance.

Despite these promising findings, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical and clinical studies. However, the ongoing research underscores the versatility and potential of 74511-44-7 and 2-(benzyloxy)benzonitrile in advancing chemical biology and pharmaceutical science. Future studies are expected to explore their applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding their impact on human health.